Cas no 2229500-34-7 (2-(5-nitrothiophen-2-yl)methyloxirane)

• Product Name: 2-(5-nitrothiophen-2-yl)methyloxirane
• CAS No: 2229500-34-7
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• CID: 6191204
• PubChem ID: 165588766
• Update Time: 2025-08-05

2-(5-nitrothiophen-2-yl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-nitrothiophen-2-yl)methyloxirane
• EN300-1814107
• 2229500-34-7
• 2-[(5-nitrothiophen-2-yl)methyl]oxirane

• Inchi： 1S/C7H7NO3S/c9-8(10)7-2-1-6(12-7)3-5-4-11-5/h1-2,5H,3-4H2
• InChI Key： DOQLEYCRIVSWSU-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC1CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.01466426g/mol
• Monoisotopic Mass: 185.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.6Ų

Additional information on 2-(5-nitrothiophen-2-yl)methyloxirane

Professional Introduction to 2-(5-nitrothiophen-2-yl)methyloxirane (CAS No. 2229500-34-7)

2-(5-nitrothiophen-2-yl)methyloxirane, a compound with the CAS number 2229500-34-7, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, featuring a nitrothiophen moiety and an oxirane ring, has garnered considerable attention due to its unique structural and functional properties. The integration of these elements not only enhances its chemical reactivity but also opens up diverse applications in medicinal chemistry and material science.

The nitrothiophen component in 2-(5-nitrothiophen-2-yl)methyloxirane contributes to its distinctive electronic characteristics, making it a valuable intermediate in the synthesis of complex organic molecules. Thiophene derivatives are well-documented for their role in developing pharmaceuticals, particularly in antiviral and anticancer agents. The presence of the nitro group further modulates its reactivity, enabling selective transformations that are crucial for drug development.

In recent years, there has been a surge in research focused on the development of novel oxirane-based compounds due to their potential as bioactive molecules. Oxiranes, commonly known as epoxides, are versatile intermediates that can undergo various chemical reactions, including ring-opening polymerization and nucleophilic substitution. These reactions are pivotal in synthesizing polymers with tailored properties and in the development of therapeutic agents that require precise molecular modifications.

The combination of a nitrothiophen ring with an oxirane moiety in 2-(5-nitrothiophen-2-yl)methyloxirane has been explored in several cutting-edge studies. For instance, researchers have utilized this compound as a precursor in the synthesis of novel heterocyclic compounds, which exhibit promising biological activities. These studies highlight the compound's potential in developing new drugs targeting various diseases, including those with complex pathophysiology.

One notable application of 2-(5-nitrothiophen-2-yl)methyloxirane is in the field of catalysis. The unique electronic structure of this compound makes it an effective catalyst or co-catalyst in organic transformations. Specifically, its ability to facilitate ring-opening reactions of epoxides has been leveraged to develop efficient synthetic routes for complex molecules. This capability is particularly valuable in industrial settings where high yields and selectivity are paramount.

The pharmaceutical industry has also shown interest in 2-(5-nitrothiophen-2-yl)methyloxirane due to its potential as a building block for drug candidates. The nitro group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. Recent studies have demonstrated its utility in synthesizing compounds with anti-inflammatory and antimicrobial properties, underscoring its versatility and importance.

Beyond pharmaceuticals, 2-(5-nitrothiophen-2-yl)methyloxirane has found applications in material science. Its unique chemical structure makes it suitable for developing advanced materials with enhanced properties. For example, researchers have explored its use in creating conductive polymers and liquid crystals, which are essential components in modern electronic devices. These applications highlight the compound's broad utility and potential impact on various industries.

The synthesis of 2-(5-nitrothiophen-2-yl)methyloxirane involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial and research applications. Techniques such as palladium-catalyzed cross-coupling reactions and controlled radical polymerization have been particularly effective in achieving high-quality results.

The safety profile of 2-(5-nitrothiophen-2-yl)methyloxirane is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential effects on human health and the environment. These studies have demonstrated that when handled under appropriate conditions, the compound exhibits low toxicity and minimal environmental impact. This makes it a favorable choice for both laboratory research and industrial applications.

In conclusion, 2-(5-nitrothiophen-2-yl)methyloxirane (CAS No. 2229500-34-7) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it invaluable as an intermediate in pharmaceutical synthesis, a catalyst in organic transformations, and a building block for advanced materials. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in science and industry.